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Compound of Interest

Compound Name: Diketone-PEG11-PFP ester

Cat. No.: B8104478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diketone-PEG11-PFP ester is a heterobifunctional crosslinker that plays a significant role in

bioconjugation, drug delivery, and the development of antibody-drug conjugates (ADCs).[1]

This guide provides a detailed overview of its structure, properties, and applications, complete

with experimental protocols and visual diagrams to facilitate understanding and implementation

in a research setting.

Core Structure and Functional Components
Diketone-PEG11-PFP ester is comprised of three key functional units: a diketone group, a

hydrophilic polyethylene glycol (PEG) spacer, and a pentafluorophenyl (PFP) ester.

Diketone Group: This functional group is designed to react specifically with a lysine residue

within the active site of certain catalytic antibodies, forming a stable, covalent bond.[2][3]

Polyethylene Glycol (PEG) Spacer (PEG11): The linker contains an 11-unit PEG chain. This

hydrophilic spacer enhances the solubility of the molecule in aqueous media, reduces

aggregation, and provides spatial separation between the conjugated molecules.[1][4]

Pentafluorophenyl (PFP) Ester: The PFP ester is a highly reactive group that readily couples

with primary and secondary amines (e.g., on proteins, peptides, or small molecule drugs) to

form stable amide bonds.[4][5] PFP esters are known for being more stable against
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hydrolysis compared to other amine-reactive esters like N-hydroxysuccinimide (NHS) esters,

leading to more efficient conjugation reactions in aqueous buffers.[4][5]

A conceptual diagram of the molecule's structure is presented below.

Diketone-PEG11-PFP ester

Diketone Group

PEG11 Spacer

PFP Ester

Click to download full resolution via product page

Fig 1. Conceptual structure of Diketone-PEG11-PFP ester.

Physicochemical Properties
The key quantitative data for Diketone-PEG11-PFP ester are summarized in the table below

for easy reference and comparison.
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Property Value Reference

Molecular Weight 955.96 g/mol (or 956 g/mol ) [1][2][6][7]

Molecular Formula C44H62F5NO16 [4][7]

Purity ≥95% or ≥97% [1][2][4][6][7]

CAS Number 2353409-86-4 [7]

Storage Condition -20°C [4][7]

Shipping Condition Ambient Temperature [4][7]

Applications in Drug Development
This crosslinker is primarily used for conjugating molecules to proteins or antibodies. Its

heterobifunctional nature allows for sequential and specific conjugations.

Primary Applications Include:

Antibody-Drug Conjugates (ADCs): The PFP ester can be used to attach a cytotoxic drug to

an antibody, while the diketone end can be used for further modification or targeting.

PEGylation: The hydrophilic PEG chain improves the pharmacokinetic properties of

conjugated proteins or peptides, enhancing their stability and solubility.[1]

Targeted Drug Delivery: By linking a therapeutic agent to a targeting moiety (like an

antibody), the linker facilitates targeted delivery to specific cells or tissues, which can

enhance efficacy and reduce off-target toxicity.[1]

The general workflow for using this linker involves a two-step reaction, as illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://axispharm.com/product-category/peg-linkers/diketone-peg/
https://www.cd-bioparticles.net/p/11182/diketone-peg11-pfp-ester
https://broadpharm.com/product-categories/peg-linkers/diketone-linkers
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://www.xinyanbm.com/product/21656.html
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://axispharm.com/product-category/peg-linkers/diketone-peg/
https://www.cd-bioparticles.net/p/11182/diketone-peg11-pfp-ester
https://www.xinyanbm.com/product/21656.html
https://broadpharm.com/product-categories/peg-linkers/diketone-linkers
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://www.xinyanbm.com/product/21656.html
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://www.xinyanbm.com/product/21656.html
https://www.creative-biolabs.com/adc/diketone-peg11-pfp-ester-6767.htm
https://axispharm.com/product-category/peg-linkers/diketone-peg/
https://axispharm.com/product-category/peg-linkers/diketone-peg/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioconjugation Workflow
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Fig 2. General bioconjugation scheme for Diketone-PEG11-PFP ester.

Experimental Protocols
While a specific protocol for Diketone-PEG11-PFP ester is not provided in the search results,

a general protocol for the PEGylation of proteins (such as IgG antibodies) using PEG PFP

esters is available and can be adapted.[5]

Objective: To conjugate a PEG PFP ester reagent to an antibody (IgG) or other protein

containing primary amines.

Materials:

IgG or protein of interest

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0 (e.g., 0.1 M sodium

phosphate, 0.15 M NaCl). Avoid buffers containing primary amines like Tris or glycine.[5]

Diketone-PEG11-PFP ester

Anhydrous organic solvent: Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Desalting or dialysis columns for purification

Procedure:
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Protein Preparation:

Dissolve the IgG or protein in the reaction buffer to a concentration of approximately 2

mg/mL.[5]

If the protein buffer contains primary amines, exchange it for the recommended reaction

buffer using dialysis or a desalting column.

Reagent Preparation (Prepare Immediately Before Use):

PFP esters are moisture-sensitive and readily hydrolyze.[5] Do not prepare stock solutions

for storage.

Weigh a small amount of Diketone-PEG11-PFP ester (e.g., 1 mg) and dissolve it in a

minimal volume of anhydrous DMF or DMSO (e.g., 75 µL) to create a concentrated

solution.[5]

Conjugation Reaction:

Slowly add a calculated amount of the dissolved PFP ester solution to the protein solution

while gently stirring. A common starting point is a 10- to 20-fold molar excess of the linker

over the protein.

For example, add 25 µL of the 1 mg/75 µL PFP-PEG solution to 1 mL of the 2 mg/mL IgG

solution.[5]

Incubate the reaction. Incubation conditions can be varied to control the degree of

PEGylation:

On ice: 2 hours

At room temperature: 2 hours[5]

At 37°C: 30 minutes[5]

Purification:
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Following incubation, remove unreacted Diketone-PEG11-PFP ester and byproducts

using a desalting column or dialysis against an appropriate buffer (e.g., PBS).[5]

Storage:

Store the final PEGylated protein conjugate under the same conditions recommended for

the original, unmodified protein.[5]

The workflow for this experimental protocol is visualized below.
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Protein PEGylation Workflow
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Fig 3. Experimental workflow for protein PEGylation with a PFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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